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Compound of Interest

Compound Name: Hexane-3-thiol

Cat. No.: B156944 Get Quote

An In-depth Technical Guide on the Thermophysical Properties of 3-Mercaptohexane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known thermophysical

properties of 3-mercaptohexane (CAS: 1633-90-5). The information is compiled from various

scientific sources to support research, development, and process design activities. All

quantitative data is presented in a clear tabular format, and detailed experimental protocols for

key property measurements are described.

Physical and Chemical Properties
3-Mercaptohexane, also known as 3-hexanethiol, is an organosulfur compound belonging to

the thiol family. Its structure consists of a six-carbon hexane chain with a sulfhydryl (-SH) group

attached to the third carbon atom.

IUPAC Name: Hexane-3-thiol

Synonyms: 3-Hexanethiol, 3-Mercaptohexane

CAS Number: 1633-90-5

Molecular Formula: C₆H₁₄S

Molecular Weight: 118.24 g/mol [1]

Chemical Structure:
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Thermophysical Data Summary
The following tables summarize the available experimental and calculated thermophysical data

for 3-mercaptohexane. It is critical to distinguish between experimentally measured values and

those derived from computational models, as the conditions under which they are valid differ

significantly.

Table 1: Experimental Thermophysical Properties
Property Value Conditions Source(s)

Boiling Point 57 °C at 20 mmHg [2]

Density 0.832 g/cm³ at 20 °C [3]

Vapor Pressure 7.5 mmHg at 25 °C [4]

Flash Point 29.5 °C Closed Cup [3]

Table 2: Calculated Thermophysical Properties (Joback
& Crippen Methods)
These values are estimations from computational methods and should be used as a reference

or for modeling purposes in the absence of experimental data.
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Property Value Unit Source

Normal Boiling Point

(Tboil)
138.18 °C (411.33 K) °C (K) [1]

Enthalpy of

Vaporization (ΔvapH°)
35.30 kJ/mol [1]

Enthalpy of Fusion

(ΔfusH°)
11.81 kJ/mol [1]

Critical Temperature

(Tc)
317.98 °C (591.13 K) °C (K) [1]

Critical Pressure (Pc) 3372.36 kPa [1]

Log₁₀ of Water

Solubility (log₁₀WS)
-2.52 Dimensionless [1]

Octanol/Water

Partition Coefficient

(logPoct/wat)

2.495 Dimensionless [1]

Experimental Protocols
The following sections detail the standard methodologies for determining the key

thermophysical properties of alkanethiols like 3-mercaptohexane.

Boiling Point Determination (Micro-Reflux Method)
This method is suitable for small sample volumes and provides a boiling point at ambient

atmospheric pressure.

Apparatus Setup: A small quantity of the liquid (a few mL) is placed in a micro test tube or a

small flask containing a boiling chip or a magnetic stir bar to ensure smooth boiling. A

thermometer is positioned with its bulb in the vapor phase, just above the surface of the

liquid. A condenser is fitted vertically above the flask to return the condensed vapor to the

flask.
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Heating: The apparatus is gently heated. The liquid will begin to boil and its vapor will travel

up into the condenser.

Equilibrium: The system is allowed to reach equilibrium, where the liquid is actively boiling

and vapor is condensing and returning to the flask (refluxing). A stable ring of condensate will

be visible in the condenser.

Measurement: The temperature of the vapor is recorded. This temperature will remain

constant as long as the liquid and vapor are in equilibrium and represents the boiling point of

the liquid at the measured atmospheric pressure.[5]

Vapor Pressure Measurement (Static Method)
The static method is a precise technique for determining the vapor pressure of a liquid over a

range of temperatures.[6][7]

Sample Preparation: A pure sample of 3-mercaptohexane is introduced into a thermostatted,

evacuated equilibrium cell.

Degassing: A critical step is the complete removal of dissolved, non-condensable gases from

the liquid. This is typically achieved by repeated freeze-pump-thaw cycles. The sample is

frozen using liquid nitrogen, the vessel is evacuated to a high vacuum, and then the sample

is thawed to release dissolved gases, which are pumped away. This cycle is repeated until

no more gas is evolved upon thawing.

Equilibration: The degassed sample within the sealed cell is brought to a precise, constant

temperature using a thermostat bath. The liquid is stirred to ensure thermal equilibrium

between the liquid and vapor phases.

Pressure Measurement: Once equilibrium is established (indicated by a stable pressure

reading), the pressure of the vapor is measured using a high-precision pressure transducer

or manometer connected to the cell.[6][7]

Data Collection: The procedure is repeated at various temperatures to generate a vapor

pressure curve (vapor pressure as a function of temperature).

Density Measurement (Pycnometer Method)
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This is a classic and accurate method for determining the density of a liquid.

Apparatus: A pycnometer, which is a glass flask with a precisely known volume, is used.

Calibration: The empty, clean, and dry pycnometer is weighed. It is then filled with a

reference liquid of known density (e.g., deionized water) at a specific temperature, and

weighed again. This allows for the precise determination of the pycnometer's internal

volume.

Sample Measurement: The pycnometer is emptied, dried, and filled with 3-mercaptohexane.

The temperature of the sample is allowed to equilibrate with a thermostat bath (e.g., at 20.0

°C).

Weighing: The pycnometer filled with the sample is weighed.

Calculation: The density (ρ) of the sample is calculated using the formula: ρ_sample =

(m_filled - m_empty) / V_pycnometer where m_filled is the mass of the pycnometer with the

sample, m_empty is the mass of the empty pycnometer, and V_pycnometer is the calibrated

volume of the pycnometer.

Visualizations
The following diagrams illustrate the logical workflows for the experimental protocols described

above.
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Caption: Workflow for Boiling Point Determination by Micro-Reflux.
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Caption: Workflow for Vapor Pressure Measurement by the Static Method.
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Caption: Workflow for Density Determination using a Pycnometer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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